Cas no 20676-50-0 (Benzenesulfonic acid,2,5-dihydroxy-, ammonium salt (1:1))

Benzenesulfonic acid,2,5-dihydroxy-, ammonium salt (1:1) structure
20676-50-0 structure
Product Name:Benzenesulfonic acid,2,5-dihydroxy-, ammonium salt (1:1)
CAS No:20676-50-0
MF:C6H9NO5S
MW:207.204360723495
CID:280424
PubChem ID:24183890
Update Time:2025-04-19

Benzenesulfonic acid,2,5-dihydroxy-, ammonium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,2,5-dihydroxy-, ammonium salt (1:1)
    • Hydroquinone ammonium sulfonate
    • 1-Propanesulfonic acid,2,3-dimercapto-, ammonium salt (1:1)
    • AC1MI757
    • AC1Q1W8Q
    • AG-H-14150
    • Ammonium 2,3-dimercaptopropanesulphonate
    • ammonium salt of 2,3-dimercaptopropane-1-sulfonic acid
    • ammonium salt of 2,5-dihydroxybenzenesulphonic acid
    • azanium 2,3-bis(sulfanyl)propane-1-sulfonate
    • azanium 2,3-bis-sulfanylpropane-1-sulfonate
    • CTK5E5627
    • EINECS 278-888-6
    • DTXSID00942875
    • 2,5-Dihydroxybenzene-1-sulfonic acid--ammonia (1/1)
    • Benzenesulfonic acid,5-dihydroxy-, monoammonium salt
    • SCHEMBL9790423
    • NSC31531
    • 20676-50-0
    • NSC-31531
    • Inchi: 1S/C6H6O5S.H3N/c7-4-1-2-5(8)6(3-4)12(9,10)11;/h1-3,7-8H,(H,9,10,11);1H3
    • InChI Key: YCIFCBURPPRIFZ-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C=CC=1O)O)(=O)(=O)O.N

Computed Properties

  • Exact Mass: 207.02000
  • Monoisotopic Mass: 207.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 104A^2

Experimental Properties

  • Density: 1.743
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 106.45000
  • LogP: 1.74920
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